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Compound of Interest

Compound Name: Ethyl 2,2'-bipyridine-4-carboxylate

Cat. No.: B3272044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2,2'-bipyridine-4-carboxylate is a versatile heterocyclic compound widely utilized as a

chelating ligand in coordination chemistry and as a building block in the synthesis of functional

materials. Its unique structure, featuring a bipyridine core functionalized with an ethyl ester

group, allows for the formation of stable complexes with a variety of metal ions. This property

has led to its application in diverse fields such as catalysis, luminescent materials, and the

development of metal-organic frameworks (MOFs). This technical guide provides an in-depth

overview of the commercial availability of ethyl 2,2'-bipyridine-4-carboxylate, its key

physicochemical properties, and detailed experimental methodologies for its synthesis and

application.

Commercial Availability
A range of chemical suppliers offer ethyl 2,2'-bipyridine-4-carboxylate, primarily for research

and development purposes. The compound is typically available in various purities, and it is

important to note that it may be listed under different CAS numbers, with 56100-25-5 being the

most common. Researchers should verify the specifications with the supplier before purchase.
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Supplier Website Notes

Parchem --INVALID-LINK-- Specialty chemical supplier.

Shanghai UCHEM Inc. --INVALID-LINK--
Specializes in production and

sale.

ChemicalBook --INVALID-LINK--
Provides information and lists

multiple suppliers.

Benchchem --INVALID-LINK--
Offers the compound for

research use.

Physicochemical Data
The following table summarizes the key quantitative data for ethyl 2,2'-bipyridine-4-
carboxylate.

Property Value Reference

Molecular Formula C₁₃H₁₂N₂O₂ [1]

Molecular Weight 228.25 g/mol [1]

CAS Number 56100-25-5

Appearance
White to off-white crystalline

powder

Melting Point 44.5-45.5 °C

Purity ≥98% (typical)

Experimental Protocols
Synthesis of Ethyl 2,2'-Bipyridine-4-carboxylate
While a direct, detailed, peer-reviewed synthesis protocol for ethyl 2,2'-bipyridine-4-
carboxylate can be elusive in readily available literature, a general approach involves the

esterification of 2,2'-bipyridine-4-carboxylic acid. The following is a representative procedure

based on standard esterification methods:
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Materials:

2,2'-bipyridine-4-carboxylic acid

Absolute ethanol

Concentrated sulfuric acid

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Dichloromethane or ethyl acetate

Procedure:

In a round-bottom flask equipped with a reflux condenser, suspend 2,2'-bipyridine-4-

carboxylic acid in an excess of absolute ethanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

Heat the reaction mixture to reflux and maintain for several hours (typically 4-8 hours),

monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the excess

ethanol under reduced pressure.

Neutralize the residue with a saturated solution of sodium bicarbonate.

Extract the aqueous layer with dichloromethane or ethyl acetate.

Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

Remove the solvent under reduced pressure to yield the crude ethyl 2,2'-bipyridine-4-
carboxylate.

Purify the product by column chromatography on silica gel or by recrystallization to obtain

the final product.
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Synthesis of a Ruthenium(II) Complex using Ethyl 2,2'-
Bipyridine-4-carboxylate
This protocol describes the synthesis of a dichlorobis(ethyl 2,2'-bipyridine-4-
carboxylate)ruthenium(II) complex, a common precursor for more complex structures.

Materials:

RuCl₃·3H₂O

Ethyl 2,2'-bipyridine-4-carboxylate

N,N-Dimethylformamide (DMF)

Lithium chloride

Acetone

Diethyl ether

Procedure:

In a round-bottom flask, dissolve RuCl₃·3H₂O and an excess of lithium chloride in DMF.

Add two equivalents of ethyl 2,2'-bipyridine-4-carboxylate to the solution.

Heat the reaction mixture to reflux under an inert atmosphere (e.g., argon or nitrogen) for 4-6

hours. The color of the solution will change, indicating complex formation.

Cool the reaction mixture to room temperature.

Pour the reaction mixture into a stirred solution of acetone or water to precipitate the crude

product.

Collect the precipitate by vacuum filtration and wash it with water and then diethyl ether to

remove unreacted starting materials and byproducts.
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Dry the resulting solid under vacuum to yield the dichlorobis(ethyl 2,2'-bipyridine-4-
carboxylate)ruthenium(II) complex.

Signaling Pathways and Logical Relationships
Modulation of AKT/BRAF Signaling Pathway by
Bipyridine Derivatives in Cancer Cells
Recent studies have implicated 2,2'-bipyridine derivatives in the modulation of key signaling

pathways in cancer cells, such as the PI3K/AKT and MAPK/ERK pathways. Specifically, these

compounds have been shown to potentially inhibit the activity of AKT and BRAF, two crucial

kinases that are often dysregulated in cancer and promote cell proliferation and survival.
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Caption: Inhibition of AKT and BRAF signaling pathways by bipyridine derivatives.

Experimental Workflow: Synthesis to Application
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The following diagram illustrates a typical experimental workflow, from the synthesis of the

ethyl 2,2'-bipyridine-4-carboxylate ligand to its use in the preparation of a functional material,

such as a Metal-Organic Framework (MOF).
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Caption: General workflow from ligand synthesis to MOF application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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